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Compound of Interest

Compound Name: DL-Leucine-N-FMOC-d10

Cat. No.: B12398237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for DL-Leucine-N-FMOC-d10. The information is compiled from available safety

data sheets (SDS) for similar compounds and product information from suppliers. As a specific

SDS for DL-Leucine-N-FMOC-d10 is not readily available, this guide extrapolates from data on

non-deuterated Fmoc-protected amino acids. Researchers should handle this compound with

care and adhere to standard laboratory safety practices.

Product Identification and Properties
DL-Leucine-N-FMOC-d10 is a stable isotope-labeled amino acid used in various research

applications, particularly in mass spectrometry-based proteomics and as a building block in

peptide synthesis.
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Property Data

Chemical Name DL-Leucine-d10-N-FMOC

Synonyms FMOC-DL-leucine-d10; FMOC-DL-Leu-OH-d10

Molecular Formula (CD3)2CDCD2CD(NH-FMOC)COOH

Molecular Weight Approximately 363.48 g/mol

Isotopic Enrichment 98 atom % D

Appearance White to off-white solid/powder

Purity Typically ≥95%

Hazard Identification and Safety Precautions
While specific hazard data for DL-Leucine-N-FMOC-d10 is limited, the following information is

based on safety data for other Fmoc-protected amino acids. It is considered to have low

hazardous potential.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed in large quantities.

Recommended Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12398237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection
Wear protective gloves (e.g., nitrile) and a

laboratory coat.

Respiratory Protection
Use a dust mask or work in a well-ventilated

area or fume hood.

Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity and stability of DL-Leucine-N-
FMOC-d10.

Aspect Guideline

Handling
Avoid creating dust. Use in a well-ventilated

area. Wash hands thoroughly after handling.

Storage

Store in a tightly sealed container in a cool, dry

place. Some suppliers recommend refrigeration

(+2°C to +8°C). Protect from light and moisture.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek medical attention if

irritation persists.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention if a

large amount is swallowed or if symptoms

develop.

Experimental Protocols: General Workflow for Use
in Solid-Phase Peptide Synthesis (SPPS)
DL-Leucine-N-FMOC-d10 is primarily used as a building block in solid-phase peptide

synthesis. The following is a generalized workflow.

Resin Preparation: Start with a suitable resin, pre-loaded with the first amino acid or ready

for the coupling of the first amino acid.

Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed

using a solution of piperidine in a suitable solvent like dimethylformamide (DMF).
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Washing: The resin is thoroughly washed with DMF to remove the piperidine and the Fmoc

deprotection byproducts.

Amino Acid Activation: In a separate vessel, activate the carboxylic acid group of DL-
Leucine-N-FMOC-d10 using a coupling reagent (e.g., HBTU, HATU) in the presence of a

base (e.g., DIPEA) in DMF.

Coupling: The activated DL-Leucine-N-FMOC-d10 solution is added to the resin. The

reaction is allowed to proceed for a specified time to ensure complete coupling.

Washing: The resin is washed again with DMF to remove any unreacted amino acid and

coupling reagents.

Repeat Cycle: The deprotection, washing, activation, and coupling steps are repeated for

each subsequent amino acid in the peptide sequence.

Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is

cleaved from the resin, and all side-chain protecting groups are removed using a cleavage

cocktail, typically containing trifluoroacetic acid (TFA).

Peptide Precipitation and Purification: The cleaved peptide is precipitated with cold ether,

collected, and then purified, typically by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Visualizations
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Storage

Handling

Disposal

Store in a cool, dry place
(+2°C to +8°C recommended)

Protect from light
and moisture

Keep container
tightly sealed

Wear appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Use in a well-ventilated area
(fume hood) Avoid creating dust Wash hands after handling

Dispose of in accordance with
local, state, and federal regulations

Click to download full resolution via product page

Caption: Recommended handling, storage, and disposal procedures.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Flush with water for 15 min Rinse mouth, do NOT induce vomiting

Seek medical attention
if symptoms persist
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Caption: First aid procedures for different exposure routes.
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Caption: General workflow for using DL-Leucine-N-FMOC-d10 in SPPS.

To cite this document: BenchChem. [Technical Guide: DL-Leucine-N-FMOC-d10 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398237#dl-leucine-n-fmoc-d10-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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